1-[[(3-amino-1H-1,2,4-triazol-5-yl)acetyl](ethyl)amino]-N-(2-methylphenyl)cyclohexanecarboxamide

• IUPAC Name: 1-[[2-(3-amino-1H-1,2,4-triazol-5-yl)acetyl]-ethylamino]-N-(2-methylphenyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C20H28N6O2/c1-3-26(17(27)13-16-23-19(21)25-24-16)20(11-7-4-8-12-20)18(28)22-15-10-6-5-9-14(15)2/h5-6,9-10H,3-4,7-8,11-13H2,1-2H3,(H,22,28)(H3,21,23,24,25)
• InChI Key: LDRLVHWURYFMPK-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(=O)CC1=NC(=NN1)N)C2(CCCCC2)C(=O)NC3=CC=CC=C3C
• Molecular Formula: C20H28N6O2
• Molecular Weight: 384.5 g/mol

Description

1,2,4-Triazole is a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are known for their diverse range of biological activities and are used in the synthesis of pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the reaction of amines with various reagents. For example, one method for synthesizing N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides involves the use of succinic anhydride, aminoguanidine hydrochloride, and a variety of amines.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms. The presence of multiple nitrogen atoms allows for the formation of hydrogen bonds, which can influence the compound’s physical and chemical properties.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary greatly depending on their structure and the target they interact with. Some 1,2,4-triazole derivatives have been found to inhibit certain enzymes, acting as antineoplastic agents and DNA synthesis inhibitors.

Safety and Hazards

The safety and hazards of 1,2,4-triazoles can vary depending on the specific compound. Some 1,2,4-triazoles are used as herbicides and are not used on food crops because of their carcinogenic properties.

Future Directions

The future directions of research on 1,2,4-triazoles could involve the development of new synthetic methods and the exploration of their biological activities. Their potential applications in pharmaceuticals and agrochemicals make them a promising area of study.